3-Tert-butyl-2-(cyclohexylmethyl)phenol

• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• IUPAC Name: 3-tert-butyl-2-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C17H26O/c1-17(2,3)15-10-7-11-16(18)14(15)12-13-8-5-4-6-9-13/h7,10-11,13,18H,4-6,8-9,12H2,1-3H3
• InChI Key: QEDRTOIIXZTVSD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C(=CC=C1)O)CC2CCCCC2

Description

3-Tert-butyl-2-(cyclohexylmethyl)phenol is a synthetic phenolic antioxidant belonging to the class of tert-butyl phenolic antioxidants (TBP-AOs). These compounds are characterized by a phenol ring substituted with one or more tert-butyl groups, which provide significant steric hindrance to enhance the molecule's stability and efficacy . The primary research applications for this class of compounds are as stabilizers and protectants in a broad spectrum of materials, including plastics, lubricants, adhesives, and cosmetics, where they inhibit oxidative degradation by neutralizing free radicals . The specific substitution pattern of 3-Tert-butyl-2-(cyclohexylmethyl)phenol, featuring both a tert-butyl and a cyclohexylmethyl group, is structurally analogous to other documented TBP-AOs used extensively in industrial and materials science research to extend the lifespan of products susceptible to environmental oxidative effects . The antioxidant mechanism of action for TBP-AOs is rooted in the phenol group's capacity to donate a hydrogen atom, thereby interrupting the propagation of free radical chain reactions. The large, hydrophobic tert-butyl group attached to the aromatic ring enhances this activity by providing steric protection to the phenoxy radical formed after hydrogen donation, increasing the compound's persistence and effectiveness, particularly in non-polar environments like polymers and oils . Furthermore, the cyclohexylmethyl substituent is expected to augment the molecule's hydrophobicity, influencing its solubility and compatibility within various organic matrices . Researchers value this compound for its potential as a robust radical scavenger in developmental applications. This product is strictly for research use and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butyl-2-(cyclohexylmethyl)phenol typically involves the alkylation of phenol derivatives. One common method is the Friedel-Crafts alkylation, where phenol reacts with tert-butyl chloride and cyclohexylmethyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the catalyst .

Industrial Production Methods

Industrial production of 3-Tert-butyl-2-(cyclohexylmethyl)phenol may involve continuous flow reactors to optimize yield and efficiency. The use of high-throughput screening and process optimization techniques ensures consistent product quality and scalability .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butyl-2-(cyclohexylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the phenolic group to a hydroxyl group.

Substitution: Electrophilic aromatic substitution reactions can introduce additional functional groups onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .

Scientific Research Applications

3-Tert-butyl-2-(cyclohexylmethyl)phenol has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and polymers.

Biology: The compound’s phenolic structure makes it a candidate for studying antioxidant properties and interactions with biological macromolecules.

Medicine: Research explores its potential as a therapeutic agent due to its antioxidant and anti-inflammatory properties.

Industry: It is utilized in the production of specialty chemicals, including stabilizers and additives for polymers.

Mechanism of Action

The mechanism of action of 3-Tert-butyl-2-(cyclohexylmethyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The phenolic group can donate hydrogen atoms, neutralizing free radicals and reducing oxidative stress. This antioxidant activity is crucial in protecting cells from damage and maintaining cellular homeostasis .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Phenolic Compounds

Table 1: Key Structural and Functional Differences

Compound	Substituents (Position)	Molecular Weight	Notable Properties/Activities
3-Tert-butyl-2-(cyclohexylmethyl)phenol	tert-butyl (3), cyclohexylmethyl (2)	~246.36*	Hypothesized enhanced bioactivity
4-Tert-butyl-2-cyclohexylphenol	tert-butyl (4), cyclohexyl (2)	232.36	Industrial applications (synthesis)
BHA (2(3)-tert-butyl-4-hydroxyanisole)	tert-butyl (3), methoxy (4)	180.24	Antioxidant; reduces mutagenicity
4-Tert-butyl-2-(trifluoromethyl)phenol	tert-butyl (4), trifluoromethyl (2)	232.24	Electron-withdrawing substituent
Phenol-2,4-bis(1,1-dimethylethyl) (BHT)	tert-butyl (2,4)	220.35	Antioxidant; antimicrobial

*Estimated based on structural similarity.

Key Observations :

• Substituent Position: The 3-tert-butyl placement in the target compound contrasts with 4-tert-butyl in analogs like BHA and 4-tert-butyl-2-cyclohexylphenol. Meta-substitution may alter steric effects and electronic distribution compared to para-substituted analogs.
• Cyclohexylmethyl vs. Cyclohexyl : The cyclohexylmethyl group (CH₂-cyclohexyl) in the target compound introduces additional flexibility and hydrophobicity compared to cyclohexyl . This is critical in biological systems, as seen in compound 1 (), where a cyclohexylmethyl motif improved bacterial neuraminidase (BNA) inhibition by 88-fold over luteolin (IC₅₀: 0.05 µM vs. 4.4 µM) .
• Trifluoromethyl Substitution: 4-Tert-butyl-2-(trifluoromethyl)phenol highlights how electron-withdrawing groups (e.g., CF₃) may reduce phenolic acidity compared to alkylated analogs.

Table 2: Comparative Bioactivity of Selected Phenolic Derivatives

Compound	Bioactivity (IC₅₀ or Key Effect)	Mechanism/Application
3-Tert-butyl-2-(cyclohexylmethyl)phenol	Inferred: Potential antimicrobial/antioxidant	Structural analogy to active compounds
BHA	Reduces mutagenicity (e.g., 90% reduction with benzo(a)pyrene)	Antioxidant; modulates metabolic activation
Cyclohexylmethyl derivatives	IC₅₀ = 0.05–0.35 µM (BNA inhibition)	Bacterial neuraminidase inhibition
Phenol-2,4-bis(1,1-dimethylethyl) (BHT)	Antibiofilm activity (variable concentrations)	Disrupts microbial membranes

Structure-Activity Relationship (SAR) :

• Alkyl Chain Length and Bulk : Bulky substituents like tert-butyl and cyclohexylmethyl enhance lipophilicity, improving membrane permeability and target binding. For example, compound 2 (), with a cyclohexylmethyl group, showed 250-fold greater BNA inhibition than eriodyctiol (IC₅₀: 0.07 µM vs. 17.8 µM) .
• Substituent Cyclization: Cyclization of the cyclohexylmethyl group with hydroxyls (e.g., compounds 3, 5, 6 in ) reduced potency slightly (IC₅₀: 0.14–0.35 µM) but maintained superior activity to parent flavonoids .

Physicochemical Properties and Stability

• Thermal Stability : Analogous cyclohexylmethyl phenyl ethers () exhibit phase transitions (e.g., crystalline to liquid crystal) influenced by alkyl chain length, suggesting similar thermal behavior in the target compound .
• Synthetic Routes: Alkylation of phenols with tosylates (e.g., trans-4-pentylcyclohexylmethyl tosylate) is a common method for introducing cyclohexylmethyl groups, as seen in .

Q & A

Q. How can isotopic labeling (e.g., ¹³C or ²H) trace metabolic pathways of this compound in biological systems?

• Methodological Answer : Synthesize deuterated analogs at the phenolic -OH or tert-butyl positions via H/D exchange (e.g., D₂O/acid catalysis). LC-MS/MS with selected reaction monitoring (SRM) tracks labeled metabolites in vitro/in vivo. Compare fragmentation patterns to unlabeled controls for pathway elucidation .